Cas no 446276-05-7 (Ethyl 2-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-oxoacetate)

• Product Name: Ethyl 2-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-oxoacetate
• CAS No: 446276-05-7
• MDL: MFCD00215203
• CID: 3028250
• Update Time: 2025-06-26

Ethyl 2-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(2-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]HYDRAZINO)-2-OXOACETATE
• ETHYL 2-[2-[3-CHLORO-5-(TRIFLUOROMETHYL)PYRID-2-YL]HYDRAZINE]-2-OXOACETATE
• ETHYL 2-(2-[3-CHLORO-5-(TRIFLUOROMETHYL)PYRID-2-YL]HYDRAZINO)-2-OXOACETATE
• Ethanedioic acid, 1-ethyl ester, 2-[2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazide]
• Ethyl 2-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-oxoacetate

• MDL： MFCD00215203

Experimental Properties

• Melting Point: 178-180°C

Ethyl 2-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-oxoacetate Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-oxoacetate

Comprehensive Overview of Ethyl 2-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-oxoacetate (CAS No. 446276-05-7)

Ethyl 2-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-oxoacetate (CAS No. 446276-05-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique hydrazino and pyridinyl functional groups, is often explored for its potential applications in drug synthesis and crop protection. Researchers are particularly interested in its molecular structure, which combines a trifluoromethyl group with a chloro-substituted pyridine ring, offering distinct reactivity and stability profiles.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced bioavailability and metabolic stability, making them valuable in medicinal chemistry. The presence of the hydrazino moiety in Ethyl 2-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-oxoacetate further expands its utility, as hydrazine derivatives are known for their versatility in forming heterocyclic scaffolds. This compound is frequently discussed in academic circles for its potential role in developing novel enzyme inhibitors or signaling modulators, aligning with current trends in targeted therapy research.

From an agrochemical perspective, the pyridinyl and trifluoromethyl groups in this compound are associated with pesticidal and herbicidal activities. These functional groups are often highlighted in studies focusing on sustainable agriculture, as they can contribute to the development of low-toxicity and high-efficiency crop protection agents. Given the growing global emphasis on environmentally friendly farming practices, Ethyl 2-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-oxoacetate is being investigated for its potential to replace traditional, more harmful chemicals.

The synthesis of Ethyl 2-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-oxoacetate typically involves multi-step organic reactions, including condensation and esterification processes. Its CAS No. 446276-05-7 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to confirm its purity and structural integrity, ensuring its suitability for further applications.

As the scientific community continues to explore fluorinated compounds and their derivatives, Ethyl 2-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-oxoacetate remains a subject of interest due to its unique properties. Its potential extends beyond pharmaceuticals and agrochemicals, with emerging studies investigating its use in material science and catalysis. This compound exemplifies the intersection of innovation and practicality, addressing contemporary challenges in multiple industries.

In summary, Ethyl 2-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-oxoacetate (CAS No. 446276-05-7) represents a versatile and promising chemical entity. Its structural features and functional groups make it a valuable candidate for diverse applications, from drug discovery to sustainable agriculture. As research progresses, this compound is likely to play a pivotal role in advancing scientific and industrial endeavors, meeting the evolving needs of a rapidly changing world.